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Compound of Interest

Compound Name: Joncryl 586

Cat. No.: B1592602 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of Joncryl 586, a solid flake styrene-acrylic

resin developed for use in a variety of applications, most notably in water-based inks and

overprint varnishes.[1] This document is intended for researchers, scientists, and formulation

chemists who require detailed technical specifications and an understanding of the core

physicochemical properties of this polymer. Joncryl 586 is recognized for its ability to improve

alkali resistance while maintaining good transfer and resolubility in formulations.[2][3]

Core Physicochemical Properties
Joncryl 586 is a copolymer synthesized from styrene and acrylic acid monomers.[1] This

composition imparts a balance of properties where styrene provides hardness and mechanical

strength, and the acrylic acid component contributes to adhesion and functionality.[1] The key

quantitative properties of Joncryl 586 are summarized below.
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Property Value Unit

Weight-Average Molecular

Weight (Mw)
4,300 - 4,600 g/mol

Acid Value (on solids) 108 - 110 mg KOH/g

Glass Transition Temperature

(Tg)
60 - 66 °C

Density (@ 25 °C) 1.10 - 1.13 g/cm³

Form Clear Solid Resin / Flakes -

Note: The values presented are typical physical characteristics and should not be considered

specifications. Data sourced from multiple technical data sheets.[1][4][5]

Experimental Protocols
While the specific, proprietary analytical methods used by the manufacturer are not publicly

available, the determination of molecular weight and acid value for acrylic resins is typically

performed using standardized laboratory procedures.

Determination of Molecular Weight
The weight-average molecular weight (Mw) of polymers like Joncryl 586 is commonly

determined using Gel Permeation Chromatography (GPC), also known as Size Exclusion

Chromatography (SEC).[6]

Methodology:

Sample Preparation: A known concentration of the Joncryl 586 resin is dissolved in a

suitable solvent, such as tetrahydrofuran (THF). The solution is filtered to remove any

particulates.

Instrumentation: A GPC system equipped with a series of columns packed with porous gel

beads, a solvent pump, an injector, and a detector (typically a refractive index detector) is

used.[7]
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Analysis: The prepared sample solution is injected into the GPC system. As the solution

flows through the columns, polymer molecules separate based on their hydrodynamic

volume (size in solution). Larger molecules elute faster as they cannot penetrate the pores of

the gel, while smaller molecules take a longer path and elute later.[7]

Calibration & Calculation: The system is calibrated using polymer standards of known

molecular weights (e.g., polystyrene standards). A calibration curve of log(Molecular Weight)

vs. Elution Time is generated. The molecular weight distribution and the weight-average

molecular weight (Mw) of the Joncryl 586 sample are then calculated by comparing its

elution profile to the calibration curve.[7][8]

Determination of Acid Value
The acid value is a measure of the free carboxylic acid groups present in the resin.[9] It is

determined by a direct acid-base titration.

Methodology:

Sample Preparation: A precise weight of the Joncryl 586 solid resin is dissolved in a suitable

solvent mixture, such as xylene and 2-propanol or toluene and ethanol.[10][11]

Titration: The solution is titrated with a standardized solution of potassium hydroxide (KOH),

typically 0.1 mol/L in ethanol.[10]

Endpoint Determination: The endpoint of the titration can be determined potentiometrically,

where the point of maximum inflection on the titration curve indicates the equivalence point.

[10] Alternatively, a colorimetric indicator like phenolphthalein may be used.

Calculation: The acid value is calculated using the following formula: Acid Value (mg KOH/g)

= (V × N × 56.1) / W Where:

V = Volume of KOH solution used for titration (mL)

N = Normality of the KOH solution (mol/L)

56.1 = Molar mass of KOH ( g/mol )

W = Weight of the Joncryl 586 sample (g)
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This procedure is consistent with standard test methods such as ASTM D4662 for determining

the acid number of polyols.[11]

Visualization of Core Structure
The fundamental structure of Joncryl 586 is that of a copolymer, formed through the

polymerization of its constituent monomers. This relationship is visualized below.
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Caption: Logical workflow of Joncryl 586 synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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